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Propaquizafop Application Notes

Chemical Profile & Mode of Action Propaquizafop is a selective, post-emergence herbicide of the

aryloxyphenoxypropionate (FOP) group. It is a systemic herbicide absorbed by foliage and roots,

translocating throughout the plant. Its primary mode of action is the inhibition of the acetyl-Coenzyme A

carboxylase (ACCase) enzyme, which disrupts fatty acid biosynthesis and lipid formation, ultimately

leading to plant death [1] [2]. It is particularly effective against annual and perennial grass weeds [3].

Key Factors Influencing Efficacy and Selectivity The interaction between temperature, application timing,

and crop stage is critical for achieving effective weed control while minimizing damage to susceptible crops.

Temperature and Crop Safety: Research on sunflowers demonstrates a direct trade-off. High

phytotoxicity (25-56%) was observed when propaquizafop (particularly in tank-mix combinations)
was applied to young sunflower plants (BBCH 14) under cooler conditions in mid-April sowings. In

contrast, phytotoxicity was significantly lower (4-6%) with later sowing (May) and consequently
higher temperatures at the time of application [4]. This indicates that warmer conditions promote

crop tolerance in sunflowers.
Weed Resistance and Species: A significant factor affecting efficacy is the evolution of herbicide

resistance. Multiple populations of Avena fatua (wild oats) have shown cross-resistance to
propaquizafop and other ACCase-inhibiting herbicides [2]. This means that resistance to one

herbicide in this class can confer resistance to others, severely limiting control options.
Environmental Fate and Soil Interaction: Propaquizafop has weak mobility in soil and does not

leach deeply, remaining primarily in the top 0-5 cm soil layer [3]. Its degradation rate in soil is highly
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influenced by environmental factors, with temperature having the greatest influence on its

degradation rate, followed by soil moisture and microbial activity [3].

Summary of Quantitative Data

The table below consolidates key physical, chemical, and environmental data for propaquizafop.

Property Value / Description Reference

Water Solubility (at 20°C, pH 7) 0.63 mg/L [1] [3]

Octanol-Water Partition Coefficient (log P) 4.78 [3]

Soil Adsorption 46.98 - 57.76% (across 5 soil types) [3]

Soil Mobility (Rf) 0.076 - 0.123 (indicating weak mobility) [3]

Soil Degradation Half-life (DT₅₀) 1.41 - 7.75 days (varies by soil type) [3]

Vapor Pressure (at 20°C) 4.39 × 10⁻⁷ mPa [3]

Experimental Protocols for Efficacy Assessment

For researchers aiming to evaluate propaquizafop under controlled conditions, the following protocols from

recent studies can be adopted.

1. Protocol for Glasshouse Dose-Response Assays This protocol is used to quantify the severity of

herbicide resistance in weed populations [2].

Plant Material: Collect seeds from suspected resistant (R) weed populations and known susceptible

(S) control populations.
Germination & Growing Conditions:

Prick seeds with a hypodermic needle and imbibe in a solution of gibberellic acid (GA₃) and
potassium nitrate (KNO₃) to break dormancy.

Plant seeds in propagation trays filled with a loam and lime-free grit mix (4:1 ratio).
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Maintain a glasshouse with a 18/12 °C (day/night) temperature regime and a 16-hour

photoperiod, supplemented with artificial lighting to maintain a minimum intensity of 250 μmol
m⁻² s⁻¹.

Herbicide Application:
Apply herbicides at the recommended field rate (e.g., 100 g ha⁻¹ for propaquizafop) and a

range of doses for dose-response curves.
Apply at weed growth stages BBCH 13-14 using a track sprayer equipped with a flat-fan

nozzle, delivering 200 L ha⁻¹ water volume at 2.5 bar pressure.
Data Collection & Analysis:

Conduct visual assessments of plant survival and injury at 28 days after treatment (DAT).
Harvest above-ground shoots, dry at 70°C for 72 hours, and record dry weight.

Calculate effective dose (ED₅₀) and growth reduction (GR₅₀) values. Resistance factors (RF)
are calculated as RF = ED₅₀(R) / ED₅₀(S) [2].

2. Protocol for Assessing Environmental Fate in Soil This protocol outlines methods to study the

adsorption and degradation of propaquizafop in various soils [3].

Soil Sampling: Collect different soil types (e.g., fluvo-aquic, red loam, black soil) from the top layer

(0-20 cm). Air-dry, grind, and sieve through a 2 mm screen. Characterize each soil for pH, organic
matter (OM), and cation exchange capacity (CEC).

Adsorption Kinetics & Isotherms:
Prepare a 5 mg L⁻¹ propaquizafop solution in 0.01 M CaCl₂.

Add soil to the solution in a centrifuge tube and shake at 180 rpm. Centrifuge at intervals up to
24 hours to reach equilibrium.

Analyze the supernatant using High-Performance Liquid Chromatography (HPLC) with a C18
column, using water and acetonitrile (20:80, v/v) as the mobile phase at a flow rate of 1 mL

min⁻¹, with UV detection at 230 nm.
Fit data to the Elovich kinetic model and Freundlich adsorption isotherm model.

Degradation Studies:
Incase soil samples with a known concentration of propaquizafop.

Incubate under controlled conditions, varying factors like temperature (e.g., 15°C vs 25°C),
soil moisture, and sterilization to isolate the influence of each factor.

Periodically extract and analyze soil samples to determine the residual propaquizafop
concentration and calculate the degradation half-life.

Workflow and Decision Framework

The following diagram integrates the key factors for planning a successful application of propaquizafop.
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Pre-Application Assessment

Optimize for Conditions

Application & Follow-up

Plan Propaquizafop Application

Identify Target Weeds

Confirm No Known
ACCase-Resistance

Check Crop Growth Stage
(BBCH 13-14 is common)

For CROP SAFETY
(in susceptible crops):

Aim for warmer temperatures
(>20°C)

For WEED EFFICACY
(esp. non-resistant):

Ensure active weed growth
under moderate temperatures

Apply at Recommended Rate
(e.g., 100 g a.i./ha)

Use specified adjuvant
if required
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Monitor control efficacy
and crop injury

Click to download full resolution via product page

Critical Considerations for Researchers

Crop Sensitivity and Weather: The observed phytotoxicity in sunflowers highlights that optimal
temperature is crop-specific. Always consult local crop-specific guidelines. Avoid applications when

plants are under stress from weather extremes [4].
Herbicide Resistance Management: Propaquizafop is a Group 1 (ACCase-inhibiting) herbicide.

Due to the high risk of cross-resistance, it is crucial to rotate with herbicides from different mode
of action groups (e.g., HRAC Group 2, 9, etc.) and integrate non-chemical control methods to

manage resistance [2].
Environmental Persistence: Propaquizafop is classified as a "forever chemical" based on its

environmental persistence (with a field degradation half-life of >60 days) [1]. Its low solubility and
weak mobility reduce leaching risk, but its persistence necessitates careful application to minimize

environmental impact.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b540285#optimal-temperature-for-propaquizafop-herbicide-

efficacy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/products/b540285#optimal-temperature-for-propaquizafop-herbicide-efficacy
https://www.smolecule.com/products/b540285#optimal-temperature-for-propaquizafop-herbicide-efficacy
https://www.smolecule.com/products/b540285#optimal-temperature-for-propaquizafop-herbicide-efficacy
https://www.smolecule.com/products/b540285#optimal-temperature-for-propaquizafop-herbicide-efficacy
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s540285?utm_src=pdf-bulk
https://www.smolecule.com/products/s540285?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

